Cas no 2137616-20-5 (methyl 3-bromo-5-(sulfamoylmethyl)benzoate)

• Product Name: methyl 3-bromo-5-(sulfamoylmethyl)benzoate
• CAS No: 2137616-20-5
• MF: C₉H₁₀BrNO₄S
• MW: 308.149000644684
• CID: 6480116
• PubChem ID: 165953939
• Update Time: 2025-05-19

methyl 3-bromo-5-(sulfamoylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-5-(sulfamoylmethyl)benzoate
• EN300-1120860
• 2137616-20-5

• Inchi： 1S/C9H10BrNO4S/c1-15-9(12)7-2-6(3-8(10)4-7)5-16(11,13)14/h2-4H,5H2,1H3,(H2,11,13,14)
• InChI Key： VILIYDZTFBFLNQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1)CS(N)(=O)=O

Computed Properties

• Exact Mass: 306.95139g/mol
• Monoisotopic Mass: 306.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.8Ų

Additional information on methyl 3-bromo-5-(sulfamoylmethyl)benzoate

Methyl 3-bromo-5-(sulfamoylmethyl)benzoate (CAS No. 2137616-20-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-5-(sulfamoylmethyl)benzoate (CAS No. 2137616-20-5) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its brominated aromatic ring and sulfamoyl functional group, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents. The strategic positioning of the bromine atom and the sulfamoylmethyl moiety makes it a valuable building block for constructing complex molecular architectures, particularly in the synthesis of bioactive molecules targeting various diseases.

The chemical structure of methyl 3-bromo-5-(sulfamoylmethyl)benzoate consists of a benzoate backbone substituted with a bromine atom at the 3-position and a sulfamoylmethyl group at the 5-position. This arrangement provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific pharmacological applications. The benzoate moiety itself is well-known for its role in drug design, often contributing to solubility, bioavailability, and metabolic stability. The presence of the bromine atom further enhances its reactivity, making it an ideal candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing heterocyclic compounds and complex organic molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in cancer progression. Methyl 3-bromo-5-(sulfamoylmethyl)benzoate has emerged as a crucial intermediate in this endeavor. Its structural features allow for the facile introduction of additional pharmacophores that can interact with specific enzymatic targets. For instance, studies have demonstrated its utility in synthesizing inhibitors of kinases and proteases that play critical roles in tumor growth and metastasis. The sulfamoylmethyl group, in particular, has been shown to enhance binding affinity by forming hydrogen bonds with key residues in the enzyme active site, thereby improving the efficacy of the resulting inhibitors.

The sulfamoyl functional group is not only important for enhancing binding interactions but also contributes to the overall pharmacokinetic properties of drug candidates. Sulfonamides are widely recognized for their biological activity across a range of therapeutic areas, including antibacterial, antiviral, and anti-inflammatory applications. By incorporating a sulfamoyl group into a molecule like methyl 3-bromo-5-(sulfamoylmethyl)benzoate, researchers can leverage these known biological effects while exploring new mechanisms of action. This approach has led to the discovery of several promising lead compounds that are currently undergoing further optimization and evaluation.

Advances in synthetic methodologies have further expanded the utility of methyl 3-bromo-5-(sulfamoylmethyl)benzoate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes for this intermediate. These innovations not only reduce manufacturing costs but also improve yields, making it more accessible for large-scale drug development programs. Additionally, computational modeling and machine learning algorithms have been employed to predict optimal reaction conditions and predict the outcomes of synthetic transformations involving this compound, accelerating the discovery pipeline.

The role of methyl 3-bromo-5-(sulfamoylmethyl)benzoate extends beyond oncology research. It has also been utilized in the development of agents targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzoate scaffold is frequently found in neuroprotective compounds due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. Furthermore, the bromine atom provides a handle for further derivatization into more complex structures that can modulate neurotransmitter activity or inhibit pathogenic protein aggregation associated with these diseases.

In conclusion, methyl 3-bromo-5-(sulfamoylmethyl)benzoate (CAS No. 2137616-20-5) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse applications across multiple therapeutic areas, particularly in cancer research and neurology. With ongoing advancements in synthetic chemistry and computational tools, this compound continues to play a pivotal role in the discovery and development of novel therapeutic agents that address unmet medical needs.